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molecular formula C11H16N2 B124799 4-(Pyrrolidin-1-ylmethyl)aniline CAS No. 142335-64-6

4-(Pyrrolidin-1-ylmethyl)aniline

Cat. No. B124799
CAS RN: 142335-64-6
M. Wt: 176.26 g/mol
InChI Key: SFEAIUCOZWDYMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06172061B2

Procedure details

In ethanol (100 ml) was dissolved 1-(4-nitrobenzyl)pyrrolidine (23.5 g), and to the mixture was added dried 10% palladium on carbon (1.00 g). Under hydrogen atmosphere, the mixture was stirred at room temperature under atmospheric pressure for 20 hours. The palladium was filtered off, and the filtrate was concentrated. The residue was separated and purified with column chromatography (ethyl acetate/triethylamine=10/1) to give 1-(4-aminobenzyl)pyrrolidine (8.54 g) as orange oil.
Name
1-(4-nitrobenzyl)pyrrolidine
Quantity
23.5 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
100 mL
Type
solvent
Reaction Step One
Name
1-(4-aminobenzyl)pyrrolidine

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:15]=[CH:14][C:7]([CH2:8][N:9]2[CH2:13][CH2:12][CH2:11][CH2:10]2)=[CH:6][CH:5]=1)([O-])=O>C(O)C>[NH2:1][C:4]1[CH:15]=[CH:14][C:7]([CH2:8][N:9]2[CH2:13][CH2:12][CH2:11][CH2:10]2)=[CH:6][CH:5]=1

Inputs

Step One
Name
1-(4-nitrobenzyl)pyrrolidine
Quantity
23.5 g
Type
reactant
Smiles
[N+](=O)([O-])C1=CC=C(CN2CCCC2)C=C1
Name
ethanol
Quantity
100 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
Under hydrogen atmosphere, the mixture was stirred at room temperature under atmospheric pressure for 20 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
to the mixture was added
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried 10% palladium on carbon (1.00 g)
FILTRATION
Type
FILTRATION
Details
The palladium was filtered off
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated
CUSTOM
Type
CUSTOM
Details
The residue was separated
CUSTOM
Type
CUSTOM
Details
purified with column chromatography (ethyl acetate/triethylamine=10/1)

Outcomes

Product
Details
Reaction Time
 20 h
Name
1-(4-aminobenzyl)pyrrolidine
Type
product
Smiles
NC1=CC=C(CN2CCCC2)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 8.54 g
YIELD: CALCULATEDPERCENTYIELD 42.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.